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An In-depth Technical Guide to the Synthesis and Manufacturing of Solvent Yellow 21

For Researchers, Scientists, and Drug Development Professionals

Abstract
Solvent Yellow 21, also known by its Colour Index name C.I. 47000 or Quinoline Yellow SS, is

a synthetic quinophthalone dye.[1] Its core structure is 2-(2-quinolyl)-1,3-indandione.[2] This

vibrant yellow dye is notable for its solubility in nonpolar organic solvents and insolubility in

water.[1] It finds applications in the coloring of various materials, including spirit lacquers,

polystyrene, polycarbonates, polyamides, and acrylic resins.[1] This technical guide provides a

comprehensive overview of the synthesis and manufacturing process of Solvent Yellow 21,

including detailed experimental protocols, quantitative data, and process flow diagrams.

Synthesis Pathway
The primary industrial synthesis of Solvent Yellow 21 involves the condensation reaction

between quinaldine (2-methylquinoline) and phthalic anhydride.[1][3][4] This reaction is typically

carried out at elevated temperatures, often with the use of a catalyst such as zinc chloride,

although catalyst-free methods are also employed, particularly when an excess of one reactant

is used as a solvent.[1][3] The reaction proceeds via the formation of a quinophthalone

structure.

The overall chemical reaction is as follows:
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Quinaldine + Phthalic Anhydride → 2-(2-quinolyl)-1,3-indandione (Solvent Yellow 21) + Water

Manufacturing Process
The manufacturing process for Solvent Yellow 21 can be broken down into several key

stages: reaction, quenching and neutralization, filtration, washing, and drying. A novel approach

to this process utilizes a molar excess of phthalic anhydride, which serves as both a reactant

and a solvent, eliminating the need for other organic solvents.[3]

Process Flow Diagram
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Manufacturing Workflow for Solvent Yellow 21
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Caption: Manufacturing Workflow for Solvent Yellow 21.
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Experimental Protocol
The following detailed experimental protocol is adapted from a patented manufacturing

process.[3]

3.1. Materials and Equipment:

Reactants:

Quinaldine (86% strength)

Phthalic anhydride flakes

Sodium hydroxide solution (50% strength)

Water

Equipment:

One-liter jacketed glass reactor

Stirred vessel for quenching

Distillation apparatus

Filtration equipment

Drying oven

3.2. Reaction Procedure:

Charging the Reactor: Charge the one-liter jacketed glass reactor with 82.4 g of 86%

strength quinaldine followed by 200 g of phthalic anhydride flakes.

Heating and Reaction: Heat the mixture to 200°C. Maintain the reaction temperature

between 200-215°C for approximately 2 hours. During this time, water generated from the

condensation reaction is removed by distillation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/US5468862A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching: Upon completion of the reaction, transfer the hot reaction mixture to a stirred

vessel containing 750 g of water. This results in a yellow-brown slurry.

Neutralization and Purification: Heat the slurry from 45°C to 60°C and mix for 30 minutes.

Add 126.9 g of 50% strength sodium hydroxide solution to the mixture to reach a final pH of

10.7. This step helps to dissolve any unreacted phthalic anhydride.

Isolation and Drying: The solid product is isolated from the slurry by filtration. The resulting

filter cake is washed with water and then dried to yield the final Solvent Yellow 21 product.

Quantitative Data
The following table summarizes the quantitative data from the experimental protocol.

Parameter Value Unit Reference

Reactants

Quinaldine (86%

strength)
82.4 g [3]

Phthalic Anhydride 200 g [3]

Reaction Conditions

Temperature 200 - 215 °C [3]

Reaction Time ~2 hours [3]

Quenching &

Neutralization

Quench Water 750 g [3]

Quench Temperature 45 - 60 °C [3]

Sodium Hydroxide

(50%)
126.9 g [3]

Final pH 10.7 [3]
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Synthesis Reaction Pathway Diagram
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Caption: Synthesis Pathway of Solvent Yellow 21.

Physical and Chemical Properties
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Property Value Unit Reference

Appearance Yellow powder [1]

Molecular Formula C₁₈H₁₁NO₂ [1][3]

Molar Mass 273.29 g/mol [1]

Melting Point 240 °C [1]

Solubility in Water Insoluble [1]

Solubility in Organic

Solvents

Soluble in nonpolar

organic solvents
[1]

Conclusion
The synthesis of Solvent Yellow 21 is a well-established industrial process primarily involving

the high-temperature condensation of quinaldine and phthalic anhydride. The use of excess

phthalic anhydride as a solvent offers an efficient and streamlined manufacturing method. This

guide provides the essential technical details for researchers and professionals involved in the

synthesis and development of related chemical compounds, offering a solid foundation for

further investigation and process optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. Solvent Yellow 33 - Toxicity of Military Smokes and Obscurants - NCBI Bookshelf
[ncbi.nlm.nih.gov]

3. US5468862A - Synthesis of Solvent Yellow 33 (D & C Yellow 11) with excess phthalic
anhydride acid as a solvent - Google Patents [patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-33.html
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-33.html
https://patents.google.com/patent/US5468862A/en
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-33.html
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-33.html
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-33.html
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-33.html
https://www.benchchem.com/product/b1141520?utm_src=pdf-body
https://www.benchchem.com/product/b1141520?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-33.html
https://www.ncbi.nlm.nih.gov/books/NBK224731/
https://www.ncbi.nlm.nih.gov/books/NBK224731/
https://patents.google.com/patent/US5468862A/en
https://patents.google.com/patent/US5468862A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. US2211662A - Quinaldine dye intermediates and quinophthalone dyes thereof - Google
Patents [patents.google.com]

To cite this document: BenchChem. [Synthesis and manufacturing process of Solvent Yellow
21.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141520#synthesis-and-manufacturing-process-of-
solvent-yellow-21]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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